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Compound of Interest

6-Amino-3-bromo-2-
Compound Name:
methylpyridine

Cat. No.: B189396

Essential Safety and Handling Guide for 6-Amino-3-
bromo-2-methylpyridine

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Amino-3-bromo-2-methylpyridine (CAS Number: 42753-71-9). The following procedures are
designed to ensure a safe laboratory environment for researchers, scientists, and drug
development professionals.

Hazard Summary

6-Amino-3-bromo-2-methylpyridine is classified as an irritant.[1] It can cause skin, eye, and
respiratory system irritation.[1] Therefore, adherence to strict safety protocols is essential to
minimize exposure risks.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 6-Amino-3-
bromo-2-methylpyridine.
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Property Value Source
Molecular Formula CeH7BrN2 [1]
Molecular Weight 187.04 g/mol

Melting Point 79-84 °C [1]

White to light yellow to light
Appearance (2]
orange powder/crystal

Hazard Codes H315, H319, H335

P261, P264, P271, P280,

Precautionary Codes P302 + P352, P305 + P351 +
P338
Signal Word Warning

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural steps for the safe handling of 6-Amino-3-bromo-2-
methylpyridine from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
hazard warnings.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[3]
The container should be kept tightly closed.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure. The following PPE is mandatory
when handling this compound:
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Personal Protective o
Body Part . Specifications and Usage
Equipment

) Must be worn at all times to
Eyes Safety Goggles or Face Shield ]
protect against splashes.

Nitrile or neoprene gloves are

recommended; latex is not
Hands Chemical-Resistant Gloves suitable.[3] Inspect gloves for

tears or punctures before each

use.

A fully buttoned lab coat is
Body Laboratory Coat } ]
required to protect the skin.

All handling of 6-Amino-3-
bromo-2-methylpyridine should
be conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[3][4] If a fume hood is
unavailable, a NIOSH-

approved respirator with

Respiratory Fume Hood or Respirator

appropriate cartridges should

be used.

Handling and Experimental Workflow

e Preparation:
o Ensure the chemical fume hood is operational.
o Assemble all necessary equipment and reagents.
o Don the appropriate PPE as specified above.

e Weighing and Transfer:

o Weigh the required amount of 6-Amino-3-bromo-2-methylpyridine inside the fume hood.
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o Use a spatula or other appropriate tool for transfer to the reaction vessel to avoid

generating dust.

o Reaction Setup:

o Conduct all subsequent steps, such as dissolving and reacting the compound, within the
fume hood.

o Post-Experiment Cleanup:
o Decontaminate all glassware and surfaces that have come into contact with the chemical.
o Dispose of all waste materials according to the disposal plan below.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly.

Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station and seek medical attention.[4]

o Skin Contact: Wash the affected area with soap and plenty of water.[4] Remove
contaminated clothing. If irritation persists, seek medical attention.[4]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

e Spill:
o For small spills within a fume hood, use an inert absorbent material to contain the spill.

o For larger spills, evacuate the area and follow your institution's emergency spill response
protocol.
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Disposal Plan

Proper disposal of 6-Amino-3-bromo-2-methylpyridine and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing 6-Amino-3-bromo-2-methylpyridine, including excess
reagent, contaminated PPE, and cleaning materials, in a designated and clearly labeled
hazardous waste container.

o Do not mix this waste with other waste streams unless approved by your institution's
Environmental Health and Safety (EHS) department.

o Container Management:
o Keep the hazardous waste container securely sealed when not in use.

o Store the waste container in a designated, well-ventilated, and cool area, away from
incompatible materials, until it is collected by trained personnel.

» Disposal Method:

o All waste must be disposed of through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 6-Amino-3-bromo-2-
methylpyridine.
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Safe Handling Workflow for 6-Amino-3-bromo-2-methylpyridine
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Caption: Workflow for the safe handling of 6-Amino-3-bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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